Cas no 2169645-47-8 (tert-butyl 5-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: tert-butyl 5-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 2169645-47-8
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5699561
• PubChem ID: 135392288
• Update Time: 2026-03-11

tert-butyl 5-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate
• 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 5-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl5-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate
• 2-Boc-5-(hydroxymethyl)-2-azabicyclo[2.2.2]octane
• 2169645-47-8
• D79185
• PS-17548

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-7-9-4-5-11(14)6-10(9)8-15/h9-11,15H,4-8H2,1-3H3
• InChI Key： MOASFGIIEIYFQA-UHFFFAOYSA-N
• SMILES： OCC1CC2CCC1CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids